Cas no 1226291-45-7 (2-[(3-Trifluoromethyl)phenyl]isonicotinic acid)
![2-[(3-Trifluoromethyl)phenyl]isonicotinic acid structure](https://ossimg.kuujia.com/scimg/1226500/1226291-45-7x500.png)
1226291-45-7 structure
Product Name:2-[(3-Trifluoromethyl)phenyl]isonicotinic acid
CAS No:1226291-45-7
MF:C13H8F3NO2
MW:267.203333854675
MDL:MFCD14666485
CID:1067764
PubChem ID:50999430
Update Time:2025-11-07
2-[(3-Trifluoromethyl)phenyl]isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-Trifluoromethyl)phenyl]isonicotinic acid
- DTXSID90679522
- TS-03503
- 2-(3-Trifluoromethylphenyl)-isonicotinic acid
- 2-(3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
- 2-(3-(Trifluoromethyl)phenyl)isonicotinicacid
- 2-(3-(Trifluoromethyl)phenyl)isonicotinic acid
- 2-(3-Trifluoromethylphenyl)-4-pyridinecarboxylic acid
- CS-0442711
- 1226291-45-7
- 2-[3-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
- MFCD14666485
- AKOS022321172
-
- MDL： MFCD14666485
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-1-2-8(6-10)11-7-9(12(18)19)4-5-17-11/h1-7H,(H,18,19)
- InChI Key： XDCCRNNYPWNESR-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)C1C=C(C(=O)O)C=CN=1)(F)F
Computed Properties
- Exact Mass: 267.05071298g/mol
- Monoisotopic Mass: 267.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 50.2Ų
2-[(3-Trifluoromethyl)phenyl]isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008914-250mg |
2-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1226291-45-7 | 97% | 250mg |
$489.60 | 2023-09-03 | |
| Alichem | A013008914-500mg |
2-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1226291-45-7 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A013008914-1g |
2-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1226291-45-7 | 97% | 1g |
$1549.60 | 2023-09-03 | |
| Chemenu | CM317812-1g |
2-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1226291-45-7 | 95% | 1g |
$434 | 2021-08-18 | |
| Matrix Scientific | 082426-1g |
2-[(3-Trifluoromethyl)phenyl]isonicotinic acid, 97% |
1226291-45-7 | 97% | 1g |
$488.00 | 2023-09-09 | |
| Chemenu | CM317812-1g |
2-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1226291-45-7 | 95% | 1g |
$434 | 2022-06-13 | |
| abcr | AB324815-5 g |
2-(3-Trifluoromethylphenyl)Isonicotinic acid, 95%; . |
1226291-45-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB324815-5g |
2-(3-Trifluoromethylphenyl)Isonicotinic acid, 95%; . |
1226291-45-7 | 95% | 5g |
€1159.00 | 2025-04-21 | |
| 1PlusChem | 1P00HHC3-250mg |
2-[(3-Trifluoromethyl)phenyl]isonicotinic acid |
1226291-45-7 | 97% | 250mg |
$163.00 | 2023-12-25 | |
| 1PlusChem | 1P00HHC3-500mg |
2-[(3-Trifluoromethyl)phenyl]isonicotinic acid |
1226291-45-7 | 97% | 500mg |
$235.00 | 2023-12-25 |
2-[(3-Trifluoromethyl)phenyl]isonicotinic acid Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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- 855521-85-6(1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]-)
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